Cas no 80008-01-1 (2,2,2-trifluoro-n-phenyl-n-(phenylcarbamoyl)acetamide)

2,2,2-trifluoro-n-phenyl-n-(phenylcarbamoyl)acetamide structure
80008-01-1 structure
Product name:2,2,2-trifluoro-n-phenyl-n-(phenylcarbamoyl)acetamide
CAS No:80008-01-1
MF:C15H11F3N2O2
MW:308.255254030228
CID:984984
PubChem ID:331265

2,2,2-trifluoro-n-phenyl-n-(phenylcarbamoyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • DTXSID20317925
    • 80008-01-1
    • NSC322052
    • 2,2,2-trifluoro-N-phenyl-N-(phenylcarbamoyl)acetamide
    • NSC-322052
    • 2,2,2-trifluoro-n-phenyl-n-(phenylcarbamoyl)acetamide
    • Inchi: InChI=1S/C15H11F3N2O2/c16-15(17,18)13(21)20(12-9-5-2-6-10-12)14(22)19-11-7-3-1-4-8-11/h1-10H,(H,19,22)
    • InChI Key: BGLHQVVPVPHANL-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)NC(=O)N(C2=CC=CC=C2)C(=O)C(F)(F)F

Computed Properties

  • Exact Mass: 308.07726208g/mol
  • Monoisotopic Mass: 308.07726208g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 49.4Ų

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